Cas no 21443-85-6 (Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate)
21443-85-6 structure
Product Name:Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
CAS No:21443-85-6
MF:C12H10N4O6
MW:306.23100233078
CID:1092615
PubChem ID:14509433
Update Time:2025-04-20
Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
- ethyl 4-nitro-1-(4-nitrophenyl)pyrazole-3-carboxylate
- 21443-85-6
- Ethyl4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
-
- Inchi: 1S/C12H10N4O6/c1-2-22-12(17)11-10(16(20)21)7-14(13-11)8-3-5-9(6-4-8)15(18)19/h3-7H,2H2,1H3
- InChI Key: UVXYACGVTRGWQN-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 306.06003405g/mol
- Monoisotopic Mass: 306.06003405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 136Ų
Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124540-1g |
ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate |
21443-85-6 | 95% | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM124540-1g |
ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate |
21443-85-6 | 95% | 1g |
$320 | 2021-08-05 | |
| Alichem | A049003695-1g |
Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate |
21443-85-6 | 95% | 1g |
$400.00 | 2023-09-02 |
Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
21443-85-6 (Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate) Related Products
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